Cas no 1909313-88-7 (4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride
• CAS No: 1909313-88-7
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• MDL: MFCD29762652
• CID: 4628787
• PubChem ID: 122163199
• Update Time: 2025-05-20

4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(5-oxo-2-pyrrolidinyl)-
• 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride

• MDL： MFCD29762652
• Inchi： 1S/C10H10ClNO3S/c11-16(14,15)8-3-1-7(2-4-8)9-5-6-10(13)12-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： SPQPWQSSWSSRGT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C2CCC(=O)N2)C=C1

Additional information on 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride

Introduction to 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride (CAS No. 1909313-88-7)

4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by the CAS number 1909313-88-7, belongs to the class of sulfonyl chlorides, which are widely recognized for their role as key intermediates in the synthesis of various biologically active molecules. The presence of both a benzene ring and a pyrrolidinone moiety in its structure endows it with unique reactivity, making it a valuable building block for medicinal chemists and synthetic organic chemists.

The structural framework of 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride consists of a benzene ring substituted with a sulfonyl chloride group at the para position relative to the pyrrolidinone moiety. The pyrrolidinone ring, characterized by its five-membered heterocyclic structure containing an oxygen atom, contributes to the compound's ability to engage in hydrogen bonding interactions, which is a critical feature for drug-like properties. Such interactions are often essential for the binding affinity and selectivity of pharmacological agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the pyrrolidinone scaffold. This interest stems from the scaffold's ability to mimic natural products and bioactive molecules, which has been leveraged in the development of novel therapeutic agents. For instance, derivatives of pyrrolidinone have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride functionality in 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride further enhances its utility as a synthetic intermediate, allowing for facile introduction of other functional groups through nucleophilic substitution reactions.

The synthesis of 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride typically involves multi-step organic transformations, starting from readily available precursors such as 2-chlorobenzene sulfonic acid and 5-pyrazolecarboxylic acid derivatives. The key step in this synthesis often involves the formation of the pyrrolidinone ring through cyclization reactions, followed by sulfonylation to introduce the sulfonyl chloride group. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to improve yield and enantioselectivity in these processes.

The chemical reactivity of 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride makes it particularly useful in medicinal chemistry for constructing complex molecular architectures. The sulfonyl chloride group is highly reactive towards nucleophiles, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This property has been exploited in the synthesis of peptidomimetics and other bioactive molecules where sulfonamide linkages are crucial for biological activity. Additionally, the benzene ring can serve as a platform for further derivatization through electrophilic aromatic substitution reactions, expanding the range of possible molecular structures.

Recent studies have highlighted the importance of 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride as a precursor in the development of novel therapeutic agents. For example, researchers have utilized this compound to synthesize inhibitors targeting enzymes involved in cancer metabolism. The pyrrolidinone moiety has been shown to interact with specific amino acid residues in these enzymes, leading to potent inhibition of their catalytic activity. Furthermore, modifications of the benzene ring have been explored to enhance binding affinity and reduce off-target effects.

In addition to its pharmaceutical applications, 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride has found utility in materials science and agrochemical research. The compound's ability to participate in hydrogen bonding and its tunable electronic properties make it suitable for designing functional materials such as organic semiconductors and liquid crystals. In agrochemicals, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants.

The safety profile of 4-(5-oxopyrrolidin-2-yl)benzene-1-sulfonyl chloride is another critical aspect that has been thoroughly evaluated through experimental studies. While sulfonyl chlorides can be moisture-sensitive and may release hydrochloric acid upon reaction with water or alcohols, proper handling procedures can mitigate these risks. In laboratory settings, researchers typically use inert atmospheres and appropriate personal protective equipment when working with this compound. Additionally, solubility studies have shown that it exhibits good solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF), which facilitates its use in synthetic protocols.

The industrial-scale production of 4-(5 oxopy r r o l id i n - 2 - y l ) b e n z e n e - 1 - s u l f o n y l c h l o r i d e requires careful optimization to ensure high yields and purity levels while minimizing environmental impact. Continuous flow chemistry techniques have been explored as an alternative to traditional batch processing methods due to their efficiency and scalability advantages. These methods allow for better control over reaction conditions, reducing waste generation and improving reproducibility.

Future research directions involving 4-(5 oxopy r r o l id i n - 2 - y l ) b e n z e n e - 1 - s u l f o n y l c h l o r i d e may focus on expanding its applications in drug discovery through structure-based design approaches. Computational modeling techniques such as molecular docking can be used to predict how this compound interacts with biological targets at an atomic level. This information can guide the design of next-generation derivatives with enhanced pharmacological properties.

In conclusion,4-(5 oxopy r r o l id i n - 2 - y l ) b e n z e n e - 1 - s u l f o n y l c h l o r i d e (CAS No.,1909313 887 ) is a versatile intermediate with significant potential across multiple scientific disciplines Its unique structural features make it valuable for synthesizing biologically active molecules while its reactivity allows for further functionalization into complex molecular architectures Further exploration into its applications will likely uncover new opportunities for therapeutic development materials science